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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Acid
Red 249, a synthetic dye used in various industrial and research applications. The following
sections detail the chemical and physical properties, toxicological data, handling and storage
procedures, emergency protocols, and waste disposal of this compound. This document is
intended for use by professionals in laboratory and manufacturing settings.

Chemical and Physical Properties

Acid Red 249 is a dark red powder.[1] It is an anionic dye, soluble in water and slightly soluble
in ethanol.[2][3] The molecular formula is C29H20CIN3Na2010S3, and it has a molecular
weight of 748.11 g/mol .[2][4][5]

Table 1: Physical and Chemical Properties of Acid Red 249
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Property Value References
Appearance Dark red powder [11[3]

CAS Number 6416-66-6 [4][6]
Molecular Formula C29H20CIN3Na2010S3 [41051[7]
Molecular Weight 748.11 g/mol [41051[7]

. Soluble in water, slightly
Solubility _ [2][3]
soluble in ethanol

pH 7.5 (in agueous solution) [4]

Odor Odorless [4]

- Stable under normal
Stability [4]
temperatures and pressures

Toxicological Information

Detailed toxicological studies on Acid Red 249 are limited. Most available safety data sheets
indicate that specific LD50 and LC50 values have not been determined.[4] However, the
substance is considered harmful if swallowed, and may cause irritation to the skin, eyes, and
respiratory tract.[4]

Table 2: Summary of Toxicological Data for Acid Red 249
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Endpoint

Result

References

Acute Oral Toxicity

Harmful if swallowed. May

cause gastrointestinal irritation.

[4]

Acute Dermal Toxicity

May cause skin irritation in

sensitive individuals.

[4]

Acute Inhalation Toxicity

May cause irritation of the

respiratory tract.

[4]

Eye Irritation

May cause irritation and

inflammation.

[4]

Carcinogenicity

Not listed by ACGIH, IARC,
NIOSH, NTP, or OSHA.

[4]

Mutagenicity

Mutagenicity data has been
reported, but specific results

are not readily available.

[4]

LD50/LC50

Data not available.

[4]

Handling and Storage

Proper handling and storage of Acid Red 249 are crucial to minimize exposure and ensure

safety in the laboratory.

Handling

e Ventilation: Use with adequate ventilation to minimize dust generation and accumulation.[4]

Local exhaust ventilation is recommended.

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves (such as nitrile or butyl rubber), safety goggles with side shields,

and a lab coat.[4][6] In dusty conditions, a NIOSH-approved respirator should be worn.[4]

» Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[6]
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Storage

o Conditions: Store in a cool, dry, well-ventilated area.[4][6]

o Containers: Keep containers tightly closed to prevent contamination and moisture
absorption.[4][6]

o Incompatibilities: Avoid contact with strong oxidizing agents, strong reducing agents, strong
acids, and strong bases.[4][6]

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures for Acid Red 249 Exposure

Exposure Route First Aid Measures References

Move the exposed person to
Inhalation fresh air. If breathing is difficult, [6]

seek medical attention.

Wash the affected area with
i soap and water. If irritation
Skin Contact _ . [6]
persists, seek medical

attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact _ _ : [6]
minutes, holding the eyelids

open. Seek medical attention.

Do not induce vomiting. Rinse
i mouth thoroughly with water.
Ingestion _ _ _ [6]
Seek immediate medical

attention.

Spill Response

In the event of a spill, follow these procedures to ensure safe cleanup:
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e Evacuate: Evacuate unnecessary personnel from the area.

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further spread of the material.

o Absorb: For small spills, use an inert absorbent material.

o Collect: Carefully sweep or vacuum the spilled material into a suitable, labeled container for

disposal.[6] Avoid generating dust.[6]

o Decontaminate: Clean the spill area with soap and water.

e Dispose: Dispose of the waste material in accordance with local, state, and federal

regulations.

Initial Actions

Containment & Cleanup

Final Steps

’ Evacuate Area }—»’ Ensure Ventilation }—b{ Wear Appropriate PPE }»—»

’ Contain Spill ‘ ’ Collect Material ‘—b{ Decontaminate Area ‘f

[

»’ Dispose of Waste }—»’ Report Incident

Caption: Workflow for handling an Acid Red 249 spill.

Fire-Fighting Measures

» Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as

carbon dioxide, dry chemical powder, or foam.[6]

Click to download full resolution via product page

e Hazardous Combustion Products: Burning may produce irritating and toxic fumes, including

oxides of carbon, nitrogen, and sulfur.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[6]
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Ecological Information

There is limited data available on the ecological effects of Acid Red 249.[8] As with many
synthetic dyes, it is important to prevent its release into the environment.

Table 4: Ecological Data for Acid Red 249

Parameter Result References
Toxicity to fish No data available [8]
Toxicity to daphnia and other ]
o No data available [8]
aquatic invertebrates
Toxicity to algae No data available [8]

Disposal Considerations

Dispose of waste material in accordance with all applicable local, state, and federal regulations.
Do not allow the material to enter drains or waterways.

Experimental Protocols

Detailed experimental protocols for the toxicological and ecological assessment of Acid Red
249 are not publicly available. The data presented in this guide are derived from standard
Safety Data Sheets provided by manufacturers and suppliers. For specific experimental use, it
is recommended to consult the supplier's most recent SDS and conduct a thorough risk

assessment.

Conclusion

Acid Red 249 is a useful dye in various applications, but it requires careful handling to mitigate
potential hazards. Adherence to the safety precautions outlined in this guide, including the use
of appropriate personal protective equipment, proper storage, and established emergency
procedures, is essential for maintaining a safe working environment. Researchers and
laboratory personnel should familiarize themselves with this information before working with

this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of Acid
Red 249]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401964+#safety-and-handling-precautions-for-acid-
red-249]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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